2-{4-Nitrophenyl}-2-oxoethyl 1-(4-sec-butylphenyl)-5-oxo-3-pyrrolidinecarboxylate 2-{4-Nitrophenyl}-2-oxoethyl 1-(4-sec-butylphenyl)-5-oxo-3-pyrrolidinecarboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0895097
InChI: InChI=1S/C23H24N2O6/c1-3-15(2)16-4-8-19(9-5-16)24-13-18(12-22(24)27)23(28)31-14-21(26)17-6-10-20(11-7-17)25(29)30/h4-11,15,18H,3,12-14H2,1-2H3
SMILES: CCC(C)C1=CC=C(C=C1)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
Molecular Formula: C23H24N2O6
Molecular Weight: 424.4 g/mol

2-{4-Nitrophenyl}-2-oxoethyl 1-(4-sec-butylphenyl)-5-oxo-3-pyrrolidinecarboxylate

CAS No.:

Cat. No.: VC0895097

Molecular Formula: C23H24N2O6

Molecular Weight: 424.4 g/mol

* For research use only. Not for human or veterinary use.

2-{4-Nitrophenyl}-2-oxoethyl 1-(4-sec-butylphenyl)-5-oxo-3-pyrrolidinecarboxylate -

Specification

Molecular Formula C23H24N2O6
Molecular Weight 424.4 g/mol
IUPAC Name [2-(4-nitrophenyl)-2-oxoethyl] 1-(4-butan-2-ylphenyl)-5-oxopyrrolidine-3-carboxylate
Standard InChI InChI=1S/C23H24N2O6/c1-3-15(2)16-4-8-19(9-5-16)24-13-18(12-22(24)27)23(28)31-14-21(26)17-6-10-20(11-7-17)25(29)30/h4-11,15,18H,3,12-14H2,1-2H3
Standard InChI Key UHUILKIIRLLYKW-UHFFFAOYSA-N
SMILES CCC(C)C1=CC=C(C=C1)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
Canonical SMILES CCC(C)C1=CC=C(C=C1)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)[N+](=O)[O-]

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